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For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Methoxyphenyl)(phenyl)methanol, also known by its IUPAC name, is a diarylmethanol

compound that serves as a valuable intermediate in organic synthesis. Its structural motif, the

benzhydrol core, is a recurring feature in a variety of biologically active molecules and

functional materials. This technical guide provides a comprehensive overview of the chemical

properties, synthesis, and known applications of (4-Methoxyphenyl)(phenyl)methanol, with a

focus on data relevant to researchers in the fields of chemistry and drug development.

IUPAC Name and Chemical Identity
The unequivocally established IUPAC name for the compound is (4-Methoxyphenyl)
(phenyl)methanol.[1] It is also commonly referred to by several synonyms, the most prevalent

being 4-Methoxybenzhydrol.[2]

Chemical Structure and Properties
The molecular structure consists of a central methanol carbon atom bonded to a phenyl group,

a 4-methoxyphenyl group, and a hydroxyl group.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

IUPAC Name
(4-methoxyphenyl)

(phenyl)methanol
[1]

CAS Number 720-44-5 [2][3]

Molecular Formula C₁₄H₁₄O₂ [2][3]

Molecular Weight 214.26 g/mol [3]

Appearance White to off-white solid [2]

Melting Point 67-69 °C [3]

Boiling Point 363.2 °C at 760 mmHg [3]

InChI Key
BEGZWXVLBIZFKQ-

UHFFFAOYSA-N
[2]

SMILES
COC1=CC=C(C=C1)C(C2=CC

=CC=C2)O
[1]

Table 2: Spectroscopic Data Summary

Spectroscopic Data Key Features

¹H NMR

Signals corresponding to aromatic protons of

both the phenyl and 4-methoxyphenyl rings, a

singlet for the methoxy group protons, and a

signal for the benzylic proton.

¹³C NMR
Resonances for the aromatic carbons, the

methoxy carbon, and the benzylic carbon.

IR Spectroscopy

Characteristic absorption bands for the hydroxyl

(O-H) group, C-O stretching of the alcohol and

ether, and aromatic C-H and C=C stretching.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of the compound.
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Synthesis of (4-Methoxyphenyl)(phenyl)methanol
The primary and most efficient method for the synthesis of (4-Methoxyphenyl)
(phenyl)methanol is the Grignard reaction. This can be achieved through two principal routes,

both of which are widely applicable for the preparation of diarylmethanols.

Synthetic Pathways Overview
The two main retrosynthetic disconnections for (4-Methoxyphenyl)(phenyl)methanol lead to

two viable Grignard synthesis routes:

Retrosynthesis

(4-Methoxyphenyl)(phenyl)methanol

Phenyl Grignard
+ 4-Methoxybenzaldehyde

Route A

4-Methoxyphenyl Grignard
+ Benzaldehyde

Route B

Click to download full resolution via product page

Figure 1. Retrosynthetic analysis of (4-Methoxyphenyl)(phenyl)methanol.

Experimental Protocols
The following are detailed experimental protocols for the two primary synthetic routes.

Route A: Reaction of Phenylmagnesium Bromide with 4-Methoxybenzaldehyde

This is a representative protocol based on standard Grignard reaction procedures.

Materials:

Magnesium turnings

Bromobenzene
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Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (optional, as an initiator)

4-Methoxybenzaldehyde

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Appropriate solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Preparation of the Grignard Reagent (Phenylmagnesium Bromide):

All glassware must be oven-dried to be completely free of moisture.

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, place

magnesium turnings.

Add a small crystal of iodine.

Prepare a solution of bromobenzene in anhydrous diethyl ether or THF in the dropping

funnel.

Add a small portion of the bromobenzene solution to the magnesium turnings. The

reaction is initiated by gentle warming or the appearance of cloudiness and bubbling.

Once the reaction starts, add the remaining bromobenzene solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Reaction with 4-Methoxybenzaldehyde:

Dissolve 4-methoxybenzaldehyde in anhydrous diethyl ether or THF.
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Cool the Grignard reagent solution in an ice bath.

Slowly add the 4-methoxybenzaldehyde solution to the Grignard reagent with vigorous

stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise

addition of a saturated aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether or ethyl acetate.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure to obtain the crude

product.

Purify the crude (4-Methoxyphenyl)(phenyl)methanol by recrystallization or silica gel

column chromatography.

Route B: Reaction of 4-Methoxyphenylmagnesium Bromide with Benzaldehyde

This route is analogous to Route A, with the roles of the aryl halide and the aldehyde reversed.

Materials:

Magnesium turnings

4-Bromoanisole

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (optional)

Benzaldehyde
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Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Solvents for extraction and chromatography

Procedure:

The procedure is similar to Route A, with the following modifications:

The Grignard reagent is prepared from 4-bromoanisole and magnesium.

The prepared 4-methoxyphenylmagnesium bromide is then reacted with benzaldehyde.

The work-up and purification steps are analogous to those described for Route A.
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Route A Workflow Route B Workflow

Phenylmagnesium Bromide
(Grignard Reagent)

Reaction in Anhydrous Ether/THF

4-Methoxybenzaldehyde

Quenching
(sat. aq. NH4Cl)

Extraction & Purification

(4-Methoxyphenyl)(phenyl)methanol

4-Methoxyphenylmagnesium Bromide
(Grignard Reagent)

Reaction in Anhydrous Ether/THF

Benzaldehyde

Quenching
(sat. aq. NH4Cl)

Extraction & Purification

(4-Methoxyphenyl)(phenyl)methanol
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Medicinal Chemistry Context

(4-Methoxyphenyl)(phenyl)methanol

Chemical Intermediate Benzhydrol Scaffold Currently No Direct Biological Data

Synthesis of Bioactive Molecules

Potential Pharmacological Activity
(Antihistaminic, Anticholinergic, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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